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Compound of Interest

Compound Name: 3-Bromo-4-isopropylpyridine

Cat. No.: B049188

A Guide for Researchers in Synthetic Chemistry and Drug Development

This guide provides a comparative analysis of the predicted 13C Nuclear Magnetic Resonance
(NMR) spectrum of 3-Bromo-4-isopropylpyridine alongside experimental data for the
structurally related compounds, 4-isopropylpyridine and 3-bromopyridine. This information is
intended to assist researchers, scientists, and drug development professionals in the structural
elucidation and characterization of novel pyridine derivatives. The inclusion of detailed
experimental protocols and data visualization aims to facilitate a deeper understanding of the
spectroscopic features of these compounds.

Comparison of 13C NMR Chemical Shifts

The following table summarizes the predicted 13C NMR chemical shifts for 3-Bromo-4-
isopropylpyridine and the experimental values for its analogues, 4-isopropylpyridine and 3-
bromopyridine. All chemical shifts are reported in parts per million (ppm) relative to a standard
reference.
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Carbon Atom

3-Bromo-4-
isopropylpyridine
(Predicted)

4-Isopropylpyridine
(Experimental)

3-Bromopyridine
(Experimental)

Cc2 151.1 149.1 149.9
C3 122.9 120.9 120.5
C4 162.5 162.3 139.7
C5 124.9 120.9 124.1
C6 147.8 149.1 152.7
CH (isopropyl) 33.8 34.1

CH3 (isopropyl) 22.8 23.6

Structural Relationship and Predicted 13C NMR

Signals

The following diagram illustrates the structure of 3-Bromo-4-isopropylpyridine and the

predicted chemical shift regions for its carbon atoms. The color-coding corresponds to the

different chemical environments within the molecule.
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Structure and Predicted 13C NMR Signals of 3-Bromo-4-isopropylpyridine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

